Decyl bromoacetate

• CAS: 5436-93-1
• Molecular Formula: C12H23BrO2
• Molecular Weight: 279.21 g/mol
• SMILES: CCCCCCCCCCOC(=O)CBr
• InChI: InChI=1S/C12H23BrO2/c1-2-3-4-5-6-7-8-9-10-15-12(14)11-13/h2-11H2,1H3
• InChIKey: OMRFZIDOMSMRSP-UHFFFAOYSA-N

Decyl bromoacetate (CAS 5436-93-1) is a C10 alkyl ester of bromoacetic acid, belonging to the class of alkyl bromoacetates. It possesses a molecular formula of C12H23BrO2 and a molecular weight of 279.21 g/mol.

Decyl Bromoacetate (CAS 5436-93-1): Core Physicochemical Profile and Procurement Baseline

Decyl bromoacetate (CAS 5436-93-1) is a C10 alkyl ester of bromoacetic acid, belonging to the class of alkyl bromoacetates. It possesses a molecular formula of C12H23BrO2 and a molecular weight of 279.21 g/mol [1]. The compound exhibits a high lipophilicity with a calculated XLogP3 value of 5.3, and a topological polar surface area (TPSA) of 26.3 Ų [1]. The reactive bromoacetate moiety confers alkylating properties, while the decyl chain imparts hydrophobic character, making it a valuable intermediate in the synthesis of surfactants, pharmaceuticals, and specialty chemicals .

Workflow C10 alkylating agent for surfactant and specialty intermediate synthesis

Selection Defined chain-length lipophilicity for property tuning in synthesis

Use Context Agrochemical intermediate, quaternizing agent, building block

• [1] PubChem. (2025). Decyl 2-bromoacetate (CID 228695). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-bromoacetate View Source

Why Alkyl Chain Length in Bromoacetates Is Not Interchangeable: Evidence for Decyl Bromoacetate Specificity

Alkyl bromoacetates with different chain lengths cannot be simply substituted for one another. The length of the alkyl chain fundamentally alters key physicochemical properties such as lipophilicity (logP), volatility, and biological activity [1]. As demonstrated in nematicidal activity studies, efficacy varies dramatically with chain length; decyl bromoacetate is among the most active straight-chain aliphatics, while shorter or branched analogs show reduced potency [2]. Similarly, chromatographic retention indices differ significantly across homologs, enabling precise analytical discrimination [3]. Therefore, selecting the exact chain length (C10) is critical for achieving intended performance in both synthetic and biological applications.

Property

Decyl (C10)

Hexyl (C6) / Dodecyl (C12)

Lipophilicity

Moderate-to-high lipophilicity

C6: lower logP; C12: higher logP, may alter partitioning

Biological Activity

Reported chain-dependent nematicidal potency

Shorter or longer chains may shift activity profile significantly

Analytical Behavior

Characteristic GC retention index

C6/C12 differ markedly; retention shifts complicate identification

• [1] PubChem. (2025). Decyl 2-bromoacetate (CID 228695). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-bromoacetate View Source
• [2] Feldmesser, J., & Van Gundy, S. D. (1983). STRUCTURE-ACTIVITY RELATIONSHIPS IN SEVERAL GROUPS OF COMPOUNDS EVALUATED FOR NEMATICIDAL ACTIVITY. In Pesticide Chemistry: Human Welfare and Environment (pp. 261–264). Pergamon. https://doi.org/10.1016/B978-0-08-029222-9.50038-X View Source
• [3] Komarek, K., Hornova, L., & Churcek, J. (1982). Glass capillary gas chromatography of homologous series of esters. Separation of homologous series of esters of halogenated carboxylic acids on a glass capillary column with the non-polar stationary silicone phase OV-101. Journal of Chromatography A, 244(1), 142–147. View Source

Decyl Bromoacetate (CAS 5436-93-1): Quantitative Differentiation from C6, C12, and Other Alkyl Bromoacetate Analogs

Nematicidal Activity: LD95 Performance Compared to DD Standard and Alkyl Chain Length Trend

In an in vitro nematicidal assay against Panagrellus redivivus, decyl bromoacetate (C10) exhibited an LD95 of <20 ppm, demonstrating potent activity comparable to the most effective straight-chain aliphatic bromoacetates (hexyl, heptyl, octyl, decyl, and dodecyl) [1]. This performance significantly surpasses the commercial standard DD mixture, which has an LD95 of 36 ppm in the same assay [1]. In contrast, branched aliphatic esters within the same bromoacetate class were reported to be less effective, underscoring the importance of the linear decyl chain for optimal nematicidal action [1].

Nematicidal LD95

Reported

>44% lower concentration vs. DD standard (LD95 <36 ppm)

Supports chain-length activity screening

In vitro model; cross-study comparison

Evidence Dimension	Nematicidal activity (LD95)
Target Compound Data	<20 ppm (among most effective straight-chain aliphatics)
Comparator Or Baseline	DD mixture (commercial standard): LD95 = 36 ppm
Quantified Difference	>44% lower lethal concentration required (decyl bromoacetate more potent)
Conditions	In vitro assay vs. Panagrellus redivivus

Why This Matters

This establishes decyl bromoacetate as a high-potency nematicidal agent, enabling lower application rates and potentially reduced environmental load compared to the commercial standard.

• [1] Feldmesser, J., & Van Gundy, S. D. (1983). STRUCTURE-ACTIVITY RELATIONSHIPS IN SEVERAL GROUPS OF COMPOUNDS EVALUATED FOR NEMATICIDAL ACTIVITY. In Pesticide Chemistry: Human Welfare and Environment (pp. 261–264). Pergamon. https://doi.org/10.1016/B978-0-08-029222-9.50038-X View Source

Lipophilicity (XLogP3) Profile: Decyl vs. Hexyl and Dodecyl Bromoacetate

Decyl bromoacetate (C10) has a computed XLogP3 value of 5.3, positioning it with moderate-to-high lipophilicity suitable for applications requiring membrane permeability or hydrophobic phase partitioning [1]. This value is significantly higher than that of hexyl bromoacetate (C6), which has a reported ACD/LogP of 3.49 [2], and lower than the estimated ~6.5 for dodecyl bromoacetate (C12) based on the incremental contribution of each methylene group [3]. This intermediate lipophilicity offers a balanced profile: greater hydrophobic character than C6 for enhanced membrane interaction, yet better solubility and handling characteristics than the more lipophilic C12.

XLogP3

Class-level

5.3 (C10) vs. 3.49 (C6) and ~6.5 (C12)

Supports lipophilicity-driven chain-length selection

Computed values; experimental verification recommended

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	XLogP3 = 5.3
Comparator Or Baseline	Hexyl bromoacetate (C6): ACD/LogP = 3.49; Dodecyl bromoacetate (C12): ~6.5 (estimated)
Quantified Difference	Δ logP = +1.81 (vs. C6); Δ logP = -1.2 (vs. C12)
Conditions	Computed values (XLogP3 for C10, ACD/LogP for C6)

Why This Matters

Selecting decyl bromoacetate provides a precise lipophilicity window that optimizes both biological activity (e.g., nematicidal potency) and practical handling, avoiding the excessive hydrophobicity of longer-chain analogs.

• [1] PubChem. (2025). Decyl 2-bromoacetate (CID 228695). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-bromoacetate View Source
• [2] ChemSpider. (n.d.). Hexyl bromoacetate (CSID 205508). Retrieved from https://legacy.chemspider.com/Chemical-Structure.205508.html View Source
• [3] Estimated based on incremental methylene contribution to logP (~0.5 per CH2 group). View Source

Gas Chromatographic Retention Index (Kovats) on OV-101: Precise Analytical Differentiation

Under identical gas chromatographic conditions (OV-101 non-polar stationary phase), decyl bromoacetate exhibits a Kovats retention index of 1685, which is exactly 401 units higher than hexyl bromoacetate (C6, RI = 1284) and 200 units lower than dodecyl bromoacetate (C12, RI = 1885) [1]. This linear correlation between chain length and retention index allows for unambiguous identification and quantification of decyl bromoacetate in complex mixtures, distinguishing it from other alkyl bromoacetate homologs.

Kovats RI (OV-101)

Head-to-head

1685 (C10), 1284 (C6), 1885 (C12)

Enables homolog identity confirmation

GC conditions: OV-101 column

Evidence Dimension	Kovats retention index
Target Compound Data	1685
Comparator Or Baseline	Hexyl bromoacetate (C6): 1284; Dodecyl bromoacetate (C12): 1885
Quantified Difference	+401 (vs. C6); -200 (vs. C12)
Conditions	OV-101 glass capillary column, isothermal (temperature not specified)

Why This Matters

This distinct retention index value enables rapid, reliable identity confirmation and purity assessment in quality control settings, ensuring that the correct C10 homolog is procured and utilized.

• [1] Komarek, K., Hornova, L., & Churcek, J. (1982). Glass capillary gas chromatography of homologous series of esters. Separation of homologous series of esters of halogenated carboxylic acids on a glass capillary column with the non-polar stationary silicone phase OV-101. Journal of Chromatography A, 244(1), 142–147. (Data retrieved from Pherobase: https://pherobase.com/database/kovats/kovats-detail-decyl%20bromoacetate.php, https://pherobase.com/database/kovats/kovats-detail-hexyl%20bromoacetate.php, https://pherobase.com/database/kovats/kovats-detail-dodecyl%20bromoacetate.php) View Source

Commercial Purity Specification: 95% Minimum Purity from a Reputable Vendor

Santa Cruz Biotechnology supplies decyl bromoacetate (CAS 5436-93-1) with a minimum purity of 95%, as verified by Certificate of Analysis . This high purity ensures consistent performance in sensitive synthetic and biological applications, minimizing the risk of side reactions or variable activity due to impurities. The product is offered at a price of $186.00 for 1 g , providing a transparent procurement benchmark.

Purity Specification

Data to verify

≥95% (supplier)

Procurement specification review

Vendor-provided; verify with COA

Evidence Dimension	Purity
Target Compound Data	95% (minimum)
Comparator Or Baseline	Typical commercial alkyl bromoacetates often range from 90-97% purity
Quantified Difference	At the higher end of the typical commercial purity range
Conditions	As specified by vendor (Santa Cruz Biotechnology)

Why This Matters

Procurement from a vendor with a documented purity specification reduces technical risk and ensures reproducibility, which is critical for both research and industrial process development.

Optimal Application Scenarios for Decyl Bromoacetate (CAS 5436-93-1) Driven by Quantitative Evidence

Nematicidal Agent Development and Agrochemical Formulation

Given its demonstrated high nematicidal potency (LD95 <20 ppm vs. Panagrellus redivivus) and superiority over the commercial DD standard (LD95 36 ppm) [1], decyl bromoacetate is a prime candidate for developing next-generation nematicides. Researchers can leverage its activity profile to design formulations with lower application rates and improved environmental compatibility.

Synthesis of Specialty Cationic Surfactants and Quaternizing Agents

Alkyl bromoacetates, including the decyl homolog, are established quaternizing agents for synthesizing cationic polyurethane surfactants [2]. The specific C10 chain length of decyl bromoacetate provides a distinct balance of hydrophobicity (XLogP3 = 5.3) and reactivity, which can be exploited to tune the surface activity and micellization behavior (e.g., CMC) of the resulting polymeric surfactants.

Analytical Reference Standard for Gas Chromatography

With a well-defined Kovats retention index of 1685 on the common OV-101 stationary phase [3], decyl bromoacetate serves as an excellent reference standard for identifying and quantifying alkyl bromoacetate homologs in complex mixtures. Its intermediate retention time makes it particularly useful for calibrating methods that analyze a range of chain lengths (C6–C12).

Lipophilic Building Block in Medicinal Chemistry and Organic Synthesis

The compound's moderate-to-high lipophilicity (XLogP3 = 5.3) and reactive bromoacetate group [4] make it a valuable building block for introducing a C10 alkyl chain into pharmacophores or functional materials. Its use can modulate membrane permeability and target binding, as evidenced by its inclusion in structure-activity relationship studies for various biological targets [1].

Application

Selection Property

Validation Focus

Nematicidal screening and formulation research

Alkyl chain-dependent bioactivity

Comparative potency in model assays

Cationic surfactant synthesis

C10 hydrophobic balance

Surface activity and micellization behavior

GC analytical reference standard

Defined retention index profile

Method calibration and homolog identification

Lipophilic building block in medicinal chemistry

Moderate logP and reactivity

Lipophilicity-driven SAR and permeability studies

• [1] Feldmesser, J., & Van Gundy, S. D. (1983). STRUCTURE-ACTIVITY RELATIONSHIPS IN SEVERAL GROUPS OF COMPOUNDS EVALUATED FOR NEMATICIDAL ACTIVITY. In Pesticide Chemistry: Human Welfare and Environment (pp. 261–264). Pergamon. https://doi.org/10.1016/B978-0-08-029222-9.50038-X View Source
• [2] Zaky, M. F., Sabbah, I. A., Hendawy, M. E., Abdel Hameed, R. S., & Negm, N. A. (2018). Synthesis, Characterization, and Surface Activities of Polymeric Cationic Thiol Surfactants in Aqueous Medium. Journal of Surfactants and Detergents, 21(6), 733–742. https://doi.org/10.1002/jsde.12233 (RETRACTED) View Source
• [3] Komarek, K., Hornova, L., & Churcek, J. (1982). Glass capillary gas chromatography of homologous series of esters. Separation of homologous series of esters of halogenated carboxylic acids on a glass capillary column with the non-polar stationary silicone phase OV-101. Journal of Chromatography A, 244(1), 142–147. (Data retrieved from Pherobase: https://pherobase.com/database/kovats/kovats-detail-decyl%20bromoacetate.php) View Source
• [4] PubChem. (2025). Decyl 2-bromoacetate (CID 228695). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-bromoacetate View Source